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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808 Get Quote

An In-depth Technical Guide to the Determination of 4-Phenylazophenol's Melting and Boiling

Points

This technical guide provides a comprehensive overview of the physical properties of 4-
Phenylazophenol, specifically its melting and boiling points. It is intended for researchers,

scientists, and professionals in drug development who require accurate data and detailed

experimental protocols for the characterization of this compound.

Physicochemical Properties of 4-Phenylazophenol
4-Phenylazophenol, also known as 4-Hydroxyazobenzene or Solvent Yellow 7, is an organic

compound with the chemical formula C₁₂H₁₀N₂O.[1][2][3][4] It typically appears as a yellow to

orange or brown crystalline powder.[1][4][5] This azo dye is soluble in acetone, ethanol,

benzene, and ether but is insoluble in water.[1][2][3]

Data on Melting and Boiling Points
The melting and boiling points of 4-Phenylazophenol have been reported across various

sources. A summary of these values is presented below for easy comparison. The variation in

reported melting points can be attributed to the purity of the sample and the experimental

conditions under which the measurements were taken.
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Physical Property Value

Melting Point 150-152 °C[1][2][6]

152.0 to 156.0 °C

153 °C

155-157 °C[1][7]

151-157 °C[5]

148-154 °C[4]

155 °C[8]

Boiling Point 230 °C at 20 mmHg[1][2][6]

220-230 °C at 2.67 kPa[1]

220-230 °C at 20 mmHg (with slight

decomposition)[7]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for verifying the purity and

identity of a chemical substance. The following are detailed standard laboratory procedures for

these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow range.

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Thermometer

Capillary tubes (sealed at one end)
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4-Phenylazophenol sample (finely powdered)

Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small amount of the 4-Phenylazophenol sample is finely powdered.

The open end of a capillary tube is pushed into the powder. The tube is then tapped gently to

pack the powder into the sealed end, aiming for a sample height of 1-2 mm.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[9][10]

Heating: The thermometer and capillary assembly are immersed in a heating bath, such as a

Thiele tube filled with a suitable oil.[10] The apparatus is heated slowly and steadily.[10]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is recorded as the end of the melting range.[9] A narrow melting range (0.5-1.0 °C) is

indicative of a pure compound.[9]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11]

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., beaker with heating oil)
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4-Phenylazophenol sample

Heating source (e.g., hot plate or Bunsen burner)

Procedure:

Sample Preparation: A small amount of liquid 4-Phenylazophenol is placed in a small test

tube.

Apparatus Setup: A capillary tube, with its sealed end facing upwards, is placed inside the

test tube containing the sample.[12] The test tube is then attached to a thermometer.

Heating: The assembly is immersed in a heating bath and heated gently.[11][13] As the

temperature rises, air trapped in the capillary tube will be expelled, seen as a stream of

bubbles.[13]

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube.[13] The heating is then stopped.

Measurement: As the apparatus cools, the stream of bubbles will slow down and stop. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.[13]

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures for determining

the melting and boiling points of 4-Phenylazophenol.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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